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Compound of Interest

Compound Name: (S,S)-Valifenalate

Cat. No.: B8093403 Get Quote

(S,S)-Valifenalate, a key active ingredient in modern fungicides, demonstrates a highly specific

mode of action, which is crucial in understanding its cross-resistance profile. This guide

provides a comprehensive comparison of (S,S)-Valifenalate's performance against various

fungicide classes, supported by experimental data, to inform resistance management

strategies for researchers, scientists, and drug development professionals.

(S,S)-Valifenalate belongs to the Carboxylic Acid Amides (CAA) group of fungicides (FRAC

Code 40). Its mode of action involves the inhibition of cellulose synthase, a vital enzyme for cell

wall biosynthesis in oomycetes. This targeted action results in a distinct cross-resistance

pattern, primarily confined to fungicides within the same chemical group.

Quantitative Comparison of Fungicide Sensitivity
Experimental data from cross-resistance studies are essential for effective fungicide rotation

and mixture strategies. The following tables summarize the 50% effective concentration (EC50)

values of (S,S)-Valifenalate and other fungicides against sensitive and resistant strains of

pathogenic oomycetes, primarily Phytophthora infestans.

Table 1: Baseline Sensitivity of Phytophthora infestans to (S,S)-Valifenalate.[1] This table

establishes the baseline sensitivity of P. infestans to valifenalate in a population where the

fungicide had not been previously used.
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Fungicide Number of Isolates Mean EC50 (mg/L) EC50 Range (mg/L)

(S,S)-Valifenalate 105 0.102 ± 0.024 0.0594 - 0.159

Table 2: Cross-Resistance between (S,S)-Valifenalate and Other CAA Fungicides.[1] This

table illustrates the cross-resistance observed between valifenalate and other fungicides within

the CAA group. Strains resistant to one CAA fungicide are typically resistant to others in the

same group.

Fungicide Resistance Status Comment

Mandipropamid Cross-resistance
Positive cross-resistance

observed.

Dimethomorph Cross-resistance
Positive cross-resistance

observed.

Table 3: Lack of Cross-Resistance between (S,S)-Valifenalate and Fungicides with Different

Modes of Action.[1] This table demonstrates the absence of cross-resistance between

valifenalate and fungicides from different FRAC groups, highlighting its utility in rotation

programs.

Fungicide FRAC Group Mode of Action
Cross-Resistance
Status

Azoxystrobin 11 (QoI) Respiration inhibitor No cross-resistance

Fluopicolide 43
Delocalization of

spectrin-like proteins
No cross-resistance

Metalaxyl 4 (Phenylamides)
RNA polymerase I

inhibitor
No cross-resistance

Cymoxanil 27 Unknown No cross-resistance
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The determination of fungicide sensitivity and cross-resistance is based on standardized

laboratory assays. The following is a detailed methodology for the mycelial growth rate method

used to establish the EC50 values.

Mycelial Growth Rate Method for Fungicide Sensitivity
Testing
This in vitro assay assesses the inhibitory effect of a fungicide on the mycelial growth of a

fungal pathogen.

Isolate Preparation: Strains of the target pathogen (e.g., Phytophthora infestans) are cultured

on a suitable agar medium (e.g., rye agar) until actively growing.

Fungicide Stock Solution: A stock solution of the test fungicide is prepared by dissolving it in

an appropriate solvent, such as dimethyl sulfoxide (DMSO).

Amended Media Preparation: The fungicide stock solution is serially diluted and added to the

molten agar medium to achieve a range of final concentrations. A control medium without the

fungicide is also prepared.

Inoculation: Mycelial plugs (typically 5 mm in diameter) are taken from the edge of an

actively growing culture and placed in the center of the fungicide-amended and control agar

plates.

Incubation: The inoculated plates are incubated in the dark at a controlled temperature (e.g.,

20°C) for a specified period (e.g., 7-10 days), or until the mycelial growth in the control plates

reaches a certain diameter.

Data Collection: The diameter of the fungal colony is measured in two perpendicular

directions.

EC50 Calculation: The percentage of mycelial growth inhibition is calculated relative to the

control. The EC50 value, which is the concentration of the fungicide that inhibits 50% of the

mycelial growth, is then determined by probit analysis or by plotting the inhibition percentage

against the logarithm of the fungicide concentration.
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Visualizing Resistance Mechanisms and
Experimental Workflows
The following diagrams, created using the DOT language, illustrate key concepts in fungicide

resistance and the experimental workflow for its assessment.

Fungicide Action

Resistance Mechanism

OutcomeFungicide Target Site (e.g., Cellulose Synthase)
Binds and Inhibits

Altered Target Site (Mutation)

Binding Prevented
Inhibition of Fungal Growth

Fungal Growth Continues

Sensitivity Testing

Results Analysis

Start: Isolate Fungal Strains

Sensitive Strain Resistant Strain (to Fungicide A)

Test with Fungicide A Test with Fungicide B ((S,S)-Valifenalate)

EC50 (Sensitive, A) EC50 (Resistant, A) EC50 (Sensitive, B) EC50 (Resistant, B)

Conclusion: Determine Cross-Resistance
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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